Cas no 869901-78-0 (2-Piperazinone,1-ethyl-5-methyl-, (5S)-)

• Product Name: 2-Piperazinone,1-ethyl-5-methyl-, (5S)-
• CAS No: 869901-78-0
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 720338
• Update Time: 2024-01-31

2-Piperazinone,1-ethyl-5-methyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,1-ethyl-5-methyl-, (5S)-
• (5S)-1-ethyl-5-methylpiperazin-2-one
• (S)-1-ethyl-5-methylpiperazin-2-one
• (5S)-1-Ethyl-5-methyl-2-piperazinone
• (5S)-1-Ethyl-5-methyl-Piperazinone (9CI)
• 2-Piperazinone, 1-ethyl-5-methyl-, (5S)-

• MDL： MFCD09878617
• Inchi： 1S/C7H14N2O/c1-3-9-5-6(2)8-4-7(9)10/h6,8H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： HKAYDMPIWDDERB-LURJTMIESA-N
• SMILES： N1(CC)C[C@H](C)NCC1=O

Computed Properties

• Exact Mass: 142.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Density: 0.963
• Boiling Point: 259℃
• Flash Point: 110℃
• PSA: 32.34000
• LogP: 0.09330